3-Nitroso[1,3]thiazinane-4-carboxylic acid

• Molecular Formula: C5H8N2O3S
• Molecular Weight: 176.20 g/mol
• IUPAC Name: 3-nitroso-1,3-thiazinane-4-carboxylic acid
• InChI: InChI=1S/C5H8N2O3S/c8-5(9)4-1-2-11-3-7(4)6-10/h4H,1-3H2,(H,8,9)
• InChI Key: JXDVFMZFOWYFPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CSCN(C1C(=O)O)N=O

Description

3-Nitroso[1,3]thiazinane-4-carboxylic acid is a useful research compound. Its molecular formula is C5H8N2O3S and its molecular weight is 176.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of DL-tetrahydro-1,3-thiazine-4-carboxylic acid hydrochloride (48.6 g, 0.26 mol) in 666 mL of AcOH was added to the solution of 27.4 g (0.40 mol) of NaNO2 in 333 mL of water over 16 min at room temperature and stirred for 3 h. The solution was concentrated under reduced pressure. Acetone (300 mL) was added to the residue and the precipitate was filtered off. The filtrate was concentrated under reduced pressure to dryness and crude 3-nitroso[1,3]thiazinane-4-carboxylic acid was obtained as brown amorphous solid.